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Compound of Interest

Compound Name: Sec-butyl acetate

Cat. No.: B091578

This technical guide provides a comprehensive overview of the core physical properties of sec-
butyl acetate, specifically its boiling point and density. The information is tailored for
researchers, scientists, and professionals in drug development who require precise data and
standardized experimental methodologies.

Quantitative Physical Properties

sec-Butyl acetate, also known as 2-butyl acetate, is a colorless, flammable liquid with a
characteristic fruity odor.[1] It is one of four isomers of butyl acetate and is widely used as a
solvent.[2] The following table summarizes its key physical properties as reported in the
literature. Note that minor variations in reported values can be attributed to differences in
experimental conditions and sample purity.
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Physical Property Value Conditions Reference(s)
Boiling Point 112 °C Standard Pressure [2][3]
111-112 °C Not Specified

112.3°C Not Specified

112.6 °C at 760 mmHg [4]

112-113 °C dI-Form [5]

Density 0.87 g/cm?3 Not Specified [2]
0.8664 g/cm3 Not Specified [1]

0.872 g/mL at 25 °C

0.883 g/cm? Not Specified [4]

0.870 g/mL Not Specified [3]

0.865 g/mL at 25 °C (relative to 5]

water at 4°C)

Experimental Protocols for Property Determination

Accurate determination of physical properties is critical for substance identification, purity
assessment, and process design. The following sections detail standard laboratory protocols
for measuring the boiling point and density of a liquid such as sec-butyl acetate.

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure, characterized by the transition from liquid to gas.[6][7]

Method 1: Micro-Boiling Point Determination (Capillary Method)
This method is suitable when only a small sample volume is available.[3]

o Apparatus: A Thiele tube or a MelTemp apparatus, a thermometer, a capillary tube (sealed at
one end), and a smaller, inverted capillary tube (or bell).[6][9]

e Procedure:
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o A small amount of the liquid sample (a few mL) is placed in a small test tube.[8]

o A capillary tube, sealed at one end, is inverted and placed inside the test tube containing
the sample.

o The apparatus is heated gently. Initially, trapped air will be expelled from the inverted
capillary, seen as a slow stream of bubbles.[9]

o As the temperature approaches the boiling point, a rapid and continuous stream of
bubbles will emerge from the capillary tube as the liquid vaporizes.[9]

o Heating is discontinued, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid is drawn up
into the capillary tube. This occurs when the external pressure equals the vapor pressure
of the liquid.[7][9]

Method 2: Simple Distillation

For larger sample volumes, distillation is a common and accurate method for determining the
boiling point of a pure liquid.[8][10]

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).

e Procedure:
o The liquid sample is placed in the distillation flask.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.[8]

o The liquid is heated to a gentle boil. As the liquid boils, its vapor travels into the condenser.

o The temperature is monitored. For a pure substance, the temperature will remain constant
throughout the distillation process as the vapor condenses into the receiving flask.[8][10]

o This stable temperature reading is recorded as the boiling point of the liquid.[10]
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Density is an intrinsic property defined as the mass of a substance per unit volume.[11]
Method 1: Using a Graduated Cylinder and Balance
This is a straightforward method for determining density.
o Apparatus: An electronic balance and a graduated cylinder.
e Procedure:
o Measure the mass of a clean, dry graduated cylinder and record it.[12]

o Add a specific volume of sec-butyl acetate to the graduated cylinder. Record the volume
precisely, reading from the bottom of the meniscus.[12]

o Measure the combined mass of the graduated cylinder and the liquid.[12]
o Subtract the mass of the empty cylinder to find the mass of the liquid.

o Calculate the density using the formula: Density = Mass / Volume.[11] To improve
accuracy, this process can be repeated with different volumes and the results averaged.
[12]

Method 2: Using a Pycnometer

A pycnometer is a glass flask with a precisely defined volume, allowing for a more accurate
density measurement.[13]

e Apparatus: A pycnometer and an electronic balance.
e Procedure:
o Weigh the clean, dry pycnometer and record its mass.

o Fill the pycnometer completely with the liquid sample, ensuring no air bubbles are trapped.
Insert the stopper and wipe away any excess liquid.

o Weigh the filled pycnometer.
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o Subtract the mass of the empty pycnometer to determine the mass of the liquid.

o Calculate the density by dividing the mass of the liquid by the known volume of the

pycnometer.[13]

Logical Relationships

The following diagram illustrates the fundamental relationship between the chemical substance

and its measurable physical properties, which are essential for its identification and

characterization.
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Caption: Relationship between sec-Butyl Acetate and its core physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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